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For Researchers, Scientists, and Drug Development Professionals

Introduction

Auric bromide, with the chemical formula AuBrs, is a significant compound in the field of gold
chemistry, finding applications as a catalyst in various organic reactions.[1] Despite its utility, a
comprehensive understanding of its physical properties is often dispersed across various
sources. This technical guide consolidates the core physical characteristics of auric bromide,
providing quantitative data, detailed experimental protocols, and visual representations of its
structure and behavior to support research and development activities. This document focuses
on the dimeric form, digold hexabromide (AuzBrs), which is the prevalent structure of the
compound in the solid state.[2][3]

Core Physical Properties

Auric bromide is a dark-red to black crystalline solid.[3] A summary of its key physical
properties is presented in the table below for easy reference and comparison.
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Property Value Notes
Chemical Formula AuBrs Empirical Formula
Molecular Formula AuzBrs Dimeric form

Molecular Weight 436.68 g/mol [1] For the monomeric unit
Dark-red to black crystalline Can also appear as blackish
Appearance .
solid[3] needles or scarlet plates.[4]
] ] The compound decomposes
Melting Point Decomposes at ~160-165 °C )
upon melting.
) ) Aqueous solutions are
B Slightly soluble in water and ) ]
Solubility intensely colored brownish-red.
ethanol.[2]
[4]
) Experimentally determined
Density 5.92 g/mL[2]

value.

Crystal Structure

Monoclinic[5]

Space Group: P21/c[5]

Experimental Protocols

Synthesis of Auric Bromide (AuzBre)

Two primary methods are employed for the synthesis of auric bromide.

a) Direct Bromination of Gold

This is the most common method for preparing auric bromide.[6]

 Principle: Metallic gold is reacted with an excess of liquid bromine at an elevated

temperature to form digold hexabromide.

e Reaction: 2 Au + 3 Br2 — AuzBre[6]

e Procedure:

o Place finely divided gold powder in a sealed, heavy-walled glass tube.
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[e]

Carefully add a stoichiometric excess of liquid bromine to the tube.

o

Seal the tube and heat it to 140 °C.[6]

[¢]

Maintain the temperature for a sufficient period to ensure complete reaction. The reaction
time can be extended to 48 hours to improve the yield.

[¢]

After cooling, the excess bromine can be removed by gentle heating under a vacuum.
b) Halide Exchange Reaction
This method involves the reaction of gold(lll) chloride with hydrobromic acid.[6]

e Principle: The chloride ligands in digold hexachloride are replaced by bromide ions from
hydrobromic acid.

e Reaction: AuzCle + 6 HBr - AuzBre + 6 HCI[6]

e Procedure:

[¢]

Dissolve digold hexachloride (AuzCle) in a suitable organic solvent.

[e]

Add a stoichiometric amount of concentrated hydrobromic acid to the solution.

o

Stir the reaction mixture at room temperature.

The product, auric bromide, can be isolated by removal of the solvent and byproduct (HCI)

[¢]

under reduced pressure.

Determination of Melting Point and Decomposition
Temperature

The melting point of auric bromide is more accurately described as a decomposition
temperature. This can be determined using Thermogravimetric Analysis (TGA) or Differential
Scanning Calorimetry (DSC).

e Principle: TGA measures the change in mass of a sample as a function of temperature,
indicating decomposition by a loss of mass. DSC measures the heat flow into or out of a
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sample as it is heated, showing an endothermic peak at the melting point, which for AuBrs
coincides with decomposition.

o TGA Protocol (lllustrative):

o Place a small, accurately weighed sample (5-10 mg) of auric bromide in an alumina
crucible.

o Place the crucible in the TGA furnace.

o Heat the sample from room temperature to 300 °C at a constant heating rate of 10 °C/min
under a nitrogen atmosphere.

o The onset of mass loss in the TGA curve indicates the beginning of decomposition. Gold
protobromide (AuBr) is formed upon heating the tribromide to about 140 °C.[4]

e DSC Protocol (lllustrative):

o Place a small, accurately weighed sample (2-5 mg) of auric bromide in a sealed aluminum
pan.

o Place the pan in the DSC cell alongside an empty reference pan.

o Heat the sample from room temperature to 200 °C at a controlled rate, for example, 10
°C/min.

o An endothermic peak will be observed, the onset of which corresponds to the melting and
decomposition temperature.

Determination of Density

Gas pycnometry is a suitable method for determining the density of a solid material like auric
bromide, especially in powdered form.

» Principle: This technigue measures the volume of a solid by displacing an inert gas (typically
helium) in a calibrated chamber. The density is then calculated from the measured volume
and the mass of the sample.
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e Procedure:

o

Accurately weigh a sample of dry auric bromide powder.
o Place the sample in the pycnometer's sample chamber.

o The instrument will then automatically purge the chamber with helium gas to remove any
adsorbed atmospheric gases.

o The analysis is performed by pressurizing the sample chamber with helium and then
expanding the gas into a reference chamber of known volume.

o By measuring the pressure difference, the instrument calculates the volume of the sample.
o The density is then calculated using the formula: Density = Mass / Volume.

Visualizations
Molecular Structure of Digold Hexabromide (AuzBre)

Auric bromide exists as a dimer, AuzBrs, with two bridging bromine atoms connecting the two
gold centers. Each gold atom is in a square planar coordination environment.

Caption: Dimeric structure of digold hexabromide (AuzBre).

Synthesis and Decomposition Pathways

The following diagram illustrates the primary synthesis routes and the thermal decomposition
pathway of auric bromide.
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Caption: Synthesis and decomposition pathways of auric bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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